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Compound of Interest

Compound Name: Sodium 1-butanethiolate

CAS No.: 4779-86-6

Cat. No.: B1598934

Get Quote

Executive Summary
Sodium butane-1-thiolate (Sodium butyl mercaptide) is the conjugate base salt of 1-butanethiol.

[1] While structurally simple, its utility in Self-Assembled Monolayers (SAMs), nucleophilic

substitutions (

), and polymerization chain transfer is governed by a strict set of physicochemical constraints.
[1]

This guide moves beyond basic datasheet parameters to address the operational reality of the

compound: it is an air-sensitive, hygroscopic solid that is rarely isolated in its pure crystalline

form without significant degradation.[1] Successful application requires understanding its

behavior in solution and its rapid oxidation kinetics.[1]

Chemical Identity & Structural Characteristics[1][2]
Researchers often confuse the physical properties of the salt with its parent thiol. The salt is an

ionic solid, whereas the parent is a volatile liquid.[1]
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Parameter Specification

IUPAC Name Sodium butane-1-thiolate

Common Names
Sodium butyl mercaptide; Butyl mercaptan

sodium salt

CAS Number 4779-86-6 (Distinct from parent thiol: 109-79-5)

Molecular Formula

Molecular Weight 112.17 g/mol

SMILES [Na+].[S-]CCCC

Structure

Linear alkyl chain terminating in a polar ionic

headgroup (

)

Physical State & Thermodynamics[1][3]
Appearance and Phase Behavior
Unlike 1-butanethiol (a clear liquid, mp -115.7°C), sodium butane-1-thiolate is a white to off-

white hygroscopic powder.[1]

Melting Point: The compound does not exhibit a clean melting point.[1] It typically undergoes

thermal decomposition (pyrolysis of the alkyl chain) at temperatures >250°C under inert

atmosphere.[1]

Hygroscopicity: The salt is deliquescent.[1] Upon exposure to atmospheric moisture, it

hydrolyzes to regenerate 1-butanethiol and sodium hydroxide, releasing the characteristic

"skunk" odor immediately.[1]

Spectroscopic Signature (Validation)
When validating the conversion of thiol to thiolate, observe the shift in the

-methylene protons (

) in
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-NMR.[1]

Parent Thiol (

):

ppm (quartet/multiplet).[1]

Sodium Salt (

):

ppm (shift varies by solvent polarity/ion pairing).[1]

IR Spectroscopy: Disappearance of the S-H stretch (

) confirms deprotonation.[1]

Solubility & Solvation Dynamics[1][4]
The nucleophilicity of the butanethiolate anion is heavily solvent-dependent.[1] The choice of

solvent dictates the "nakedness" of the anion.
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Solvent Class Solubility Nucleophilicity Recommended Use

Water Soluble (Hydrolyzes) Low

Avoid. Hydrolysis

generates NaOH +

Thiol.[1]

Alcohols (MeOH,

EtOH)
High Moderate

General synthesis

(solvation of anion by

H-bonding reduces

reactivity).[1]

Polar Aprotic (DMSO,

DMF)
High Maximum

reactions.[1][2] The

anion is "naked" and

highly reactive.[1]

Ethers (THF, Et₂O) Moderate/Low Moderate

Used for in-situ

generation with NaH.

[1]

Non-polar (Hexane) Insoluble Negligible

Used to wash away

impurities from the

solid salt.[1]

Synthesis & Handling Protocol
Core Directive: Due to oxidative instability, in-situ generation is superior to purchasing

commercial solids for sensitive applications like SAM formation.[1]

The "Schlenk Line" Protocol (In-Situ)
This protocol ensures an anhydrous, oxygen-free environment to prevent disulfide formation.[1]

Reagents:

1-Butanethiol (Distilled, stored over molecular sieves).[1]

Sodium Hydride (60% in oil) OR Sodium Methoxide (anhydrous).[1]

Solvent: Anhydrous THF or MeOH (degassed).
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Workflow Diagram:

Start: Anhydrous Conditions 1. Deprotonation
(NaH + R-SH -> R-SNa + H2)

 Add Thiol to NaH/THF (0°C) 2. H2 Gas Evolution
(Vent via Bubbler)

 Vigorous Bubbling 3. Solvent Removal
(Vacuum/Evaporation)

 Clear Solution Formed Pure Sodium
Butane-1-thiolate

 White Powder Precipitates

Click to download full resolution via product page

Figure 1: Anhydrous synthesis pathway via Sodium Hydride deprotonation.

Oxidative Instability (The "Disulfide Death")
The most common failure mode is air oxidation.[1] The thiolate anion (

) is easily oxidized to dibutyl disulfide (

), which is non-nucleophilic and does not bind to gold surfaces effectively.[1] [1]

Applications in Surface Chemistry (SAMs)[1]
Sodium butane-1-thiolate is a critical precursor for forming Self-Assembled Monolayers on gold

(

) surfaces.[1] While thiols (

) are commonly used, thiolates (

) offer faster adsorption kinetics under specific pH conditions.[1]

Mechanism: The sulfur atom coordinates to the gold surface.[1] In the case of the salt, the

elimination of

is not required for adsorption, but the counter-ion can affect packing density.
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Figure 2: Competitive adsorption pathway on Gold surfaces. Note that disulfides (impurities)

compete with thiolates, causing defects.[1]

Safety & Toxicology
The "Stench" Factor
While the salt has a lower vapor pressure than the thiol, hydrolysis releases 1-butanethiol

(Odor Threshold: ~0.1 ppb).[1]

Neutralization: All glassware and spills must be treated with dilute bleach (sodium

hypochlorite).[1] This oxidizes the sulfur to a sulfonate (odorless), bypassing the disulfide

stage.[1]

Reaction:
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[1]

Corrosivity
The compound is a strong base.[1][2]

Skin/Eye: Causes severe burns.[1] The hydrolysis produces NaOH on the skin.[1]

Inhalation: Dust is extremely irritating to the upper respiratory tract.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1598934/docs#technical-guide-physical-properties-
handling-of-sodium-butane-1-thiolate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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